Cas no 1469930-90-2 (N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide)

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide is a boronic ester derivative featuring a sulfonamide functional group. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its stable dioxaborolane moiety ensures efficient transmetalation while minimizing protodeboronation. The ethanesulfonamide group enhances solubility in polar organic solvents, facilitating handling in synthetic applications. Its structural design allows for selective functionalization of aryl systems, making it valuable in pharmaceutical and materials science research. The product exhibits high purity and stability under standard conditions, ensuring reliable performance in complex synthetic pathways. Its compatibility with diverse reaction conditions underscores its versatility as an intermediate in organic synthesis.

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide structure

1469930-90-2 structure

Product Name:N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide

CAS No:1469930-90-2

MF:C₁₄H₂₂BNO₄S

MW:311.204782962799

MDL:MFCD31916411

CID:4606525

PubChem ID:90838887

Update Time:2025-05-27

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide
- N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide
- N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide
- N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide
- MFCD31916411
- DB-403717
- D93686
- AS-55385
- AKOS037644826
- 1469930-90-2
- MDL： MFCD31916411
- Inchi： 1S/C14H22BNO4S/c1-6-21(17,18)16-12-9-7-8-11(10-12)15-19-13(2,3)14(4,5)20-15/h7-10,16H,6H2,1-5H3
- InChI Key： GNVOWCSWASNGAD-UHFFFAOYSA-N
- SMILES： S(CC)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

Exact Mass: 311.1362595g/mol
Monoisotopic Mass: 311.1362595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 456
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D752749-250mg	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	95%	250mg	$100	2024-06-06
eNovation Chemicals LLC	D752749-1g	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	95%	1g	$190	2024-06-06
eNovation Chemicals LLC	D752749-5g	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	95%	5g	$500	2024-06-06
1PlusChem	1P00RCPJ-100mg	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	98%	100mg	$40.00	2024-06-20
1PlusChem	1P00RCPJ-250mg	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	98%	250mg	$63.00	2024-06-20
1PlusChem	1P00RCPJ-1g	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	98%	1g	$174.00	2024-06-20
1PlusChem	1P00RCPJ-5g	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	98%	5g	$626.00	2024-06-20
Aaron	AR00RCXV-100mg	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	98%	100mg	$35.00	2025-02-28
Aaron	AR00RCXV-250mg	N-[3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ETHANE-1-SULFONAMIDE	1469930-90-2	98%	250mg	$87.00	2025-04-22
Aaron	AR00RCXV-1g	N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide	1469930-90-2	98%	1g	$159.00	2025-02-28